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Compound of Interest

Compound Name: 2-Chloro-5-iodonicotinic acid
CAS No.: 59782-86-4
Cat. No.: B1315165
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available, detailed experimental data for 2-Chloro-5-iodonicotinic acid is
limited. This guide compiles all available verified information and presents a speculative
synthesis protocol based on established chemical principles for analogous compounds.

Core Compound Properties

2-Chloro-5-iodonicotinic acid is a halogenated derivative of nicotinic acid, also known as
vitamin B3. Its structure, featuring both a chloro and an iodo substituent on the pyridine ring,
makes it a potentially valuable intermediate in organic synthesis, particularly for the
development of novel pharmaceutical and agrochemical compounds.

Quantitative Data Summary

The known physicochemical properties of 2-Chloro-5-iodonicotinic acid are summarized in
the table below. It is important to note that experimental data such as melting point, boiling
point, and solubility are not readily available in published literature.
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Property Value Reference
Molecular Weight 283.45 g/mol [1]
Molecular Formula CeH3CIINO2 [1]
CAS Number 59782-86-4 [1]
Purity >95% (as offered by suppliers)  [2]
MDL Number MFCD08276959 [2]

Potential Applications

While specific applications for 2-Chloro-5-iodonicotinic acid are not well-documented, its
structural similarity to other 2-chloronicotinic acid derivatives suggests its potential utility as a
key intermediate in the synthesis of:

o Active Pharmaceutical Ingredients (APIs): Analogous compounds are used in the synthesis
of anti-inflammatory drugs, and this molecule could serve as a building block for novel

therapeutics.[1]

» Agrochemicals: Halogenated nicotinic acids are precursors to various herbicides and
fungicides.[1]

e Specialty Chemicals: Its unique substitution pattern makes it a candidate for creating
complex organic molecules for materials science and other research applications.

Experimental Protocols

Due to the absence of published synthesis procedures for 2-Chloro-5-iodonicotinic acid, a
plausible experimental protocol is proposed below. This hypothetical pathway is designed
based on well-established reactions for the synthesis of similar halogenated nicotinic acids,
such as the Sandmeyer reaction on an amino-substituted precursor.

Proposed Synthesis of 2-Chloro-5-iodonicotinic Acid

This proposed synthesis starts from the more readily available 2-amino-5-iodonicotinic acid.
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Step 1: Diazotization of 2-amino-5-iodonicotinic acid

o Apparatus: A three-necked round-bottom flask equipped with a mechanical stirrer, a
thermometer, and a dropping funnel.

e Procedure:

1. Suspend 2-amino-5-iodonicotinic acid in a solution of concentrated hydrochloric acid and
water, and cool the mixture to 0-5°C in an ice-salt bath.

2. Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO3z) dropwise via the
dropping funnel. Maintain the temperature strictly between 0-5°C throughout the addition
to form the diazonium salt.

3. Stir the mixture for an additional 30 minutes at this temperature after the addition is
complete to ensure full conversion.

Step 2: Sandmeyer Reaction (Chloro-de-amination)
o Apparatus: The same setup as Step 1, with provisions for gas evolution.
e Procedure:

1. In a separate vessel, prepare a solution of copper(l) chloride (CuCl) in concentrated
hydrochloric acid.

2. Slowly add the cold diazonium salt solution from Step 1 to the CuCl solution. Vigorous
evolution of nitrogen gas will be observed.

3. After the addition is complete, allow the reaction mixture to warm to room temperature and
then heat gently (e.g., to 50-60°C) until gas evolution ceases.

4. Cool the mixture and collect the precipitated solid by filtration.
5. Wash the solid with cold water to remove inorganic salts.

6. Purify the crude 2-Chloro-5-iodonicotinic acid by recrystallization from a suitable solvent
system (e.g., ethanol/water or acetic acid).
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Visualizations
Proposed Synthesis Workflow

The following diagram illustrates the logical flow of the proposed synthesis of 2-Chloro-5-
iodonicotinic acid from its amino precursor.

Step 1: Diazotization

2-amino-5-iodonicotinic acid

NaNO3z, HCI, 0-5°C

Diazonium Salt Intermediate

CuCl, HCI

Step 2: Sand@eyer Reaction

2-Chloro-5-iodonicotinic acid

Click to download full resolution via product page

Caption: Proposed synthesis of 2-Chloro-5-iodonicotinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-depth Technical Guide to 2-Chloro-5-iodonicotinic
Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1315165/docs#an-in-depth-technical-guide-to-2-
chloro-5-iodonicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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